Cas no 2138562-96-4 (2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid
• CAS No: 2138562-96-4
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 6034397
• PubChem ID: 165833655
• Update Time: 2025-06-14

2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid
• EN300-1138896
• 2138562-96-4

• Inchi： 1S/C8H7F2NO3/c9-8(10,7(12)13)5-3-11-6(14-5)4-1-2-4/h3-4H,1-2H2,(H,12,13)
• InChI Key： WGAKJGQVPPSTPZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CN=C(C2CC2)O1)F

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid (CAS No. 2138562-96-4)

The compound 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid (CAS No. 2138562-96-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This difluoroacetic acid derivative, characterized by its cyclopropyl-oxazole moiety, represents a promising scaffold for the development of novel bioactive compounds. Its molecular formula and precise structural configuration make it a valuable intermediate in synthetic chemistry, particularly in the design of fluorinated heterocycles.

In the context of current research trends, 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid aligns with the growing demand for fluorinated building blocks in drug discovery. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. This has led to a surge in searches for fluorinated compounds and oxazole derivatives, as researchers explore new avenues for treating diseases such as cancer, infectious diseases, and metabolic disorders. The cyclopropyl group in this compound further contributes to its steric and electronic properties, making it a versatile tool for medicinal chemists.

From a synthetic perspective, the preparation of 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid involves multi-step organic transformations, including cyclopropanation, oxazole ring formation, and difluoroacetylation. These processes are frequently discussed in academic and industrial settings, as evidenced by the rising number of queries related to oxazole synthesis and fluorination techniques. The compound's CAS No. 2138562-96-4 serves as a critical identifier for researchers seeking detailed information on its physicochemical properties, spectral data, and commercial availability.

One of the most compelling aspects of 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid is its potential role in the development of small-molecule therapeutics. Recent studies have highlighted the importance of heterocyclic compounds in modulating protein-protein interactions and enzyme activity. The oxazole ring, in particular, is a privileged structure in medicinal chemistry, often found in FDA-approved drugs and clinical candidates. When combined with the difluoroacetic acid moiety, this compound offers a unique pharmacophore that could be tailored for specific biological targets.

In addition to its pharmaceutical applications, 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid has potential uses in material science and agrochemistry. The fluorine atoms in its structure can influence the compound's polarity, lipophilicity, and stability under various environmental conditions. These properties are highly relevant to the development of advanced materials and crop protection agents, areas that have seen increased interest due to global challenges such as climate change and food security.

For researchers and industry professionals, understanding the structure-activity relationships of 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid is essential. The compound's molecular weight, logP, and hydrogen bond acceptors/donors are critical parameters for predicting its behavior in biological systems. These metrics are frequently searched in conjunction with drug-likeness and ADME properties, reflecting the compound's relevance in preclinical research.

In summary, 2-(2-cyclopropyl-1,3-oxazol-5-yl)-2,2-difluoroacetic acid (CAS No. 2138562-96-4) is a multifaceted compound with broad implications across multiple scientific disciplines. Its unique chemical structure, combined with the growing demand for fluorinated heterocycles, positions it as a valuable asset in modern chemistry. As research continues to uncover new applications for this molecule, its importance in both academic and industrial settings is expected to grow.